Cas no 606-55-3 (1-Ethyl-2-methylquinolinium iodide)

• Product Name: 1-Ethyl-2-methylquinolinium iodide
• CAS No: 606-55-3
• MF: C₁₂H₁₄IN
• MW: 299.150735378265
• MDL: MFCD00031829
• CID: 82678
• PubChem ID: 87569465
• Update Time: 2025-06-13

1-Ethyl-2-methylquinolinium iodide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methylquinolinium iodide
• Quinaldine Ethiodide
• 1-ethyl-2-methylquinolin-1-ium,iodide
• 1-ETHYLQUINALDINIUM IODIDE
• N-Ethylquinaldinium iodide
• 2-Methylquinoline ethiodide
• 2-Methyl-1-ethylquinolinium iodide
• 1-ethyl-2-methylquinolin-1-ium iodide
• Quinolinium, 1-ethyl-2-methyl-, iodide
• Quinaldinium, 1-ethyl-, iodide
• Quinolinium, 1-ethyl-2-methyl-, iodide (1:1)
• N-Ethyl-2-methylquinolinium iodide
• NSC476
• C12H14N.I
• HMS553C14
• 1-Ethyl-2-methyl-1-quinolinium Iodide
• DTXSID90883465
• UNII-4TYE5J46RY
• NSC-476
• YSZC1878
• 1-ethyl-2-methylquinolin-1-iumiodide
• SCHEMBL3729149
• D90450
• NS00043065
• AKOS001026964
• 4TYE5J46RY
• SY076439
• 1-ethyl-2-methylquinolin-1-ium;iodide
• 1-ETHYLQUINALDINIUMIODIDE
• OEVSHJVOKFWBJY-UHFFFAOYSA-M
• CS-0182951
• SCHEMBL82245
• E0172
• NSC 476
• SB68605
• MFCD00031829
• 1-Ethyl-2-methylquinolinium iodide, 97%
• AS-58761
• FT-0632524
• 606-55-3
• EINECS 210-120-7
• DB-053681
• DTXCID901022995
• 1-Ethyl-2-methylquinolinium iodide

• MDL： MFCD00031829
• Inchi： 1S/C12H14N.HI/c1-3-13-10(2)8-9-11-6-4-5-7-12(11)13;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： OEVSHJVOKFWBJY-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C(C)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 299.01700
• Monoisotopic Mass: 299.017092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9

Experimental Properties

• Density: 1.4877 (estimate)
• Melting Point: 244 ºC
• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.536
• Solubility: 250g/l
• Water Partition Coefficient: Soluble in Water.
• PSA: 3.88000
• LogP: -0.54040

1-Ethyl-2-methylquinolinium iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S37/39
• RTECS：VA0740000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Ethyl-2-methylquinolinium iodide

Introduction to 1-Ethyl-2-methylquinolinium iodide (CAS No. 606-55-3)

1-Ethyl-2-methylquinolinium iodide, with the CAS number 606-55-3, is a quaternary ammonium salt that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline ring and an ethyl and methyl substituent, making it a versatile compound with a wide range of potential applications.

The chemical formula of 1-Ethyl-2-methylquinolinium iodide is C₁₂H₁₄N₂I. Its molecular weight is approximately 279.15 g/mol. The compound is highly soluble in water and polar organic solvents, which facilitates its use in various experimental and industrial processes. The quinoline ring, a key structural feature, imparts the compound with notable electronic and optical properties, making it a valuable component in the development of new materials and pharmaceuticals.

In recent years, research on 1-Ethyl-2-methylquinolinium iodide has expanded significantly, driven by its potential applications in drug discovery and materials science. One of the most promising areas of research involves its use as an antimicrobial agent. Studies have shown that quaternary ammonium salts, including 1-Ethyl-2-methylquinolinium iodide, exhibit broad-spectrum antimicrobial activity against a variety of bacteria and fungi. This property makes it a potential candidate for the development of new disinfectants and preservatives.

Beyond its antimicrobial properties, 1-Ethyl-2-methylquinolinium iodide has also been explored for its potential as a drug delivery vehicle. The compound's ability to form stable complexes with various biomolecules has led to its use in the formulation of targeted drug delivery systems. These systems can enhance the bioavailability and therapeutic efficacy of drugs while reducing side effects. For instance, research has demonstrated that 1-Ethyl-2-methylquinolinium iodide-based nanoparticles can effectively deliver anticancer drugs to tumor cells, offering a promising approach to cancer therapy.

In the field of materials science, 1-Ethyl-2-methylquinolinium iodide has been investigated for its role in the synthesis of functional materials. Its unique electronic properties make it suitable for use in the development of conductive polymers and electrochromic devices. These materials have applications in electronic displays, sensors, and energy storage devices. Recent studies have shown that incorporating 1-Ethyl-2-methylquinolinium iodide into polymer matrices can enhance their conductivity and stability, making them more suitable for practical applications.

The environmental impact of 1-Ethyl-2-methylquinolinium iodide is another area of active research. While quaternary ammonium salts are generally considered to be biodegradable, their environmental fate and potential ecotoxicity need to be carefully evaluated. Studies have shown that under certain conditions, these compounds can degrade into less harmful substances. However, their persistence in aquatic environments and potential effects on aquatic organisms remain topics of ongoing investigation.

In conclusion, 1-Ethyl-2-methylquinolinium iodide (CAS No. 606-55-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and properties make it a valuable component in the development of new materials and drugs. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern scientific endeavors.